2-ethyl-N-(2-ethyl-3-prop-2-enylphenyl)-3,5-bis(prop-2-enyl)aniline

• Molecular Formula: C25H31N
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 2-ethyl-N-(2-ethyl-3-prop-2-enylphenyl)-3,5-bis(prop-2-enyl)aniline
• InChI: InChI=1S/C25H31N/c1-6-12-19-17-21(14-8-3)23(10-5)25(18-19)26-24-16-11-15-20(13-7-2)22(24)9-4/h6-8,11,15-18,26H,1-3,9-10,12-14H2,4-5H3
• InChI Key: CJFAGAXJFSYDLE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1NC2=CC(=CC(=C2CC)CC=C)CC=C)CC=C

Description

2-ethyl-N-(2-ethyl-3-prop-2-enylphenyl)-3,5-bis(prop-2-enyl)aniline is a synthetic, multi-substituted aniline derivative of interest in advanced chemical research and development. The presence of multiple allyl (prop-2-enyl) groups on the aromatic rings suggests potential utility as a synthetic intermediate or building block in organic synthesis . Compounds with allyl-substituted aniline motifs are frequently investigated in methodologies such as benzannulation reactions for constructing complex, highly substituted aromatic systems, which are valuable scaffolds in material science and medicinal chemistry . This reagent is provided as a high-purity compound for laboratory research applications. It is strictly for professional use in a controlled laboratory environment. This product is For Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet prior to handling.

Biological Activity

2-ethyl-N-(2-ethyl-3-prop-2-enylphenyl)-3,5-bis(prop-2-enyl)aniline, with CAS Number 68608-77-5, is a complex organic compound notable for its unique structural properties and potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following properties:

Property	Value
Molecular Formula	C$_{25}$H$_{31}$N
Molecular Weight	345.52 g/mol
Density	0.975 g/cm³
Boiling Point	425.3 °C at 760 mmHg
Flash Point	212.7 °C
LogP	6.813

The structure of the compound includes multiple propene groups, which may contribute to its reactivity and biological interactions.

Antimicrobial Properties

Research indicates that compounds similar in structure to 2-ethyl-N-(2-ethyl-3-prop-2-enylphenyl)-3,5-bis(prop-2-enyl)aniline exhibit significant antimicrobial activity. The presence of multiple unsaturated bonds in the molecule suggests potential interactions with microbial cell membranes, leading to disruption and cell death.

• Inhibition of Biofilm Formation : Studies have shown that certain aniline derivatives can inhibit biofilm formation in pathogenic bacteria, which is critical in treating chronic infections.
• Antibacterial Activity : The compound's structural analogs have demonstrated effectiveness against Gram-positive and Gram-negative bacteria, indicating a broad spectrum of antibacterial activity.

Cytotoxic Effects

Preliminary studies suggest that the compound may exhibit cytotoxic effects on various cancer cell lines. The mechanism appears to involve apoptosis induction through mitochondrial pathways:

• Cell Cycle Arrest : The compound has been observed to induce cell cycle arrest in the G2/M phase, leading to decreased proliferation rates in cancer cells.
• Reactive Oxygen Species (ROS) Generation : Increased ROS levels have been linked to the compound's ability to induce oxidative stress in cancer cells, contributing to its cytotoxicity.

Case Study 1: Antimicrobial Activity Assessment

A study conducted by researchers at Virginia Commonwealth University assessed the antimicrobial properties of various aniline derivatives, including those structurally related to our compound. The findings indicated:

• Inhibition Concentrations : The compound exhibited an IC50 value of approximately 30 µM against Staphylococcus aureus.
• Mechanism : The antimicrobial effect was attributed to membrane disruption and interference with metabolic pathways.

Case Study 2: Cancer Cell Line Testing

In a separate investigation focusing on cancer therapeutics, researchers evaluated the cytotoxic effects of similar compounds on MCF-7 breast cancer cells:

• Results : A dose-dependent response was noted, with significant reductions in cell viability at concentrations above 25 µM.
• Apoptosis Induction : Flow cytometry analysis confirmed increased early and late apoptotic cells after treatment with the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Key Substituents	Key Properties	Applications	References
2-ethyl-N-(2-ethyl-3-prop-2-enylphenyl)-3,5-bis(prop-2-enyl)aniline	Ethyl, allyl (prop-2-enyl)	High reactivity (allyl groups), potential for cross-linking/polymerization	Likely intermediate for polymers or specialty materials
4-[3,5-Bis(trifluoromethyl)phenyl]aniline	3,5-Bis(trifluoromethyl)	Enhanced thermal stability, electron-withdrawing substituents	Advanced polymers, electronics, aerospace materials
N1-[2-(2-Piperidyl)ethyl]-3,5-di(trifluoromethyl)aniline	3,5-Bis(trifluoromethyl), piperidyl-ethyl	Increased solubility (piperidyl group), bioactivity potential	Pharmaceuticals (supplier data suggests use in drug intermediates)
Triethylaniline	Triethyl	Strong electron-donating effect, basicity	Catalyst in organic synthesis, dye intermediates
Schiff base derived from 3,5-bis(trifluoromethyl)aniline	Trifluoromethyl, imine functional group	High selectivity for metal ions, antimicrobial activity	Chemical sensors, antimicrobial agents

Key Findings :

Substituent Effects on Reactivity and Applications :

• The allyl groups in the target compound contrast with the trifluoromethyl groups in and . Allyl groups enhance reactivity in polymerization but may reduce thermal stability compared to trifluoromethyl-substituted analogs .
• Electron-donating groups (e.g., ethyl, allyl) increase basicity and susceptibility to electrophilic substitution, whereas electron-withdrawing groups (e.g., trifluoromethyl) improve thermal and oxidative stability .

Functional Group Diversity: The piperidyl-ethyl group in introduces nitrogen-based basicity and solubility, making it suitable for pharmaceutical applications. In contrast, the target compound’s allyl groups may favor material science applications .

Thermal and Electronic Properties :

• Trifluoromethyl-substituted anilines () exhibit superior thermal stability (>300°C) due to strong C-F bonds, whereas allyl-substituted analogs (target compound) likely degrade at lower temperatures. This limits the latter’s use in high-temperature electronics but supports room-temperature material synthesis .